Cas no 132066-25-2 (4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI))

• Product Name: 4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI)
• CAS No: 132066-25-2
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 898857
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI)

• Inchi： 1S/C11H10N2O3/c1-15-11(14)8-9(13-16-10(8)12)7-5-3-2-4-6-7/h2-6H,12H2,1H3
• InChI Key： DJFFGPQCFMHBQT-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C(OC)=O)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2

Experimental Properties

• PSA: 78.35